2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol

• IUPAC Name: 2,5,8-trimethyl-1,2,3,4-tetrahydronaphthalen-1-ol
• InChI: InChI=1S/C13H18O/c1-8-4-5-9(2)12-11(8)7-6-10(3)13(12)14/h4-5,10,13-14H,6-7H2,1-3H3
• InChI Key: RJLAJQDKXWWUNG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C=CC(=C2C1O)C)C
• Molecular Formula: C13H18O
• DSSTOX Substance ID: DTXSID50292135
• Molecular Weight: 190.28 g/mol
• CAS RN: 55591-08-7

Description

2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol , also known by other names such as 1,2,3,4-Tetrahydro-2,5,8-trimethylnaphthalene and 2,5,8-Trimethyltetralin , is a chemical compound with the molecular formula C₁₃H₁₈O . It falls within the class of naphthalenols and is characterized by its bicyclic structure. The compound exhibits interesting properties and has been studied for various applications.

Synthesis Analysis

The synthesis of 2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol involves specific chemical reactions. While I don’t have access to specific papers, researchers have explored various synthetic routes. These may include cyclization reactions, hydrogenation processes, or other transformations. Further investigation into the literature would provide detailed synthetic methods and conditions.

Molecular Structure Analysis

The compound’s molecular structure consists of a tetrahydro-1-naphthol core with three methyl groups (at positions 2, 5, and 8) attached to the naphthalene ring. The arrangement of these substituents significantly influences its physical and chemical properties. Researchers have characterized the compound using spectroscopic techniques such as NMR, IR, and mass spectrometry.

Chemical Reactions Analysis

2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol can participate in various chemical reactions. These may include oxidation, reduction, and substitution reactions. Investigating its reactivity with different reagents and conditions provides insights into its behavior and potential applications.

Scientific Research Applications

Analytical Chemistry Applications

• Gas Chromatography-Fluorescence Spectrometry (GC-FS) in Food Analysis : Research by Bagheri and Creaser (1991) demonstrates the use of GC-FS for detecting carbaryl and its hydrolysis product, 1-naphthol, in fruits like apples and strawberries. This involves the derivatization of the compounds to 1-methoxynaphthalene, indicating a potential application for similar compounds like 2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol in food safety analysis (Bagheri & Creaser, 1991).

Polymer Science and Environmental Toxicology

• Oxidative Polymerization : Xu et al. (2005) explored the oxidative polymerization of 1-naphthol using horseradish peroxidase, resulting in soluble and insoluble naphthol polymerization products. This suggests possible applications in the treatment of contaminated soils and risk reduction through polymer formation and precipitation (Xu et al., 2005).

Organic Chemistry and Drug Synthesis

• Synthesis of Structurally Isomeric Compounds : The work of Menezes et al. (2011) on synthesizing structurally isomeric compounds from 1-naphthol derivatives could have parallels in synthesizing related compounds like 2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol. These processes involve Grignard reactions and Diels–Alder dimerization, which are crucial in medicinal chemistry (Menezes et al., 2011).

Pharmacological Research

• Anticancer Research : Hatakeyama et al. (1991) synthesized a key intermediate for anticancer anthracyclines from compounds structurally similar to 2,5,8-Trimethyl-1,2,3,4-tetrahydro-1-naphthol. This highlights its potential role in the synthesis of crucial intermediates for anticancer drugs (Hatakeyama et al., 1991).